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Compound of Interest

Compound Name: Creatinine-13C4

Cat. No.: B15355190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Creatinine-13C4, a stable isotope-

labeled internal standard crucial for the accurate quantification of creatinine in clinical and

research settings. This document outlines its chemical properties, its principal application in

mass spectrometry-based assays, and a detailed experimental protocol for its use.

Core Data Presentation
For clarity and ease of comparison, the key quantitative data for Creatinine-13C4 and its

unlabeled counterpart, creatinine, are summarized in the table below.

Property Creatinine-13C4 Creatinine

CAS Number 1286953-05-6[1][2] 60-27-5[3][4][5]

Molecular Formula ¹³C₄H₇N₃O[1][2] C₄H₇N₃O[3][6]

Molecular Weight 117.088 g/mol [1][2] 113.12 g/mol [4][5][6][7]

Metabolic Pathway of Creatine to Creatinine
Creatinine is the metabolic breakdown product of creatine and phosphocreatine. This

conversion is a spontaneous, non-enzymatic reaction that occurs in muscle tissue. The

diagram below illustrates this key metabolic relationship.
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Caption: Metabolic conversion of creatine and phosphocreatine to creatinine.

Experimental Protocol: Quantification of Creatinine
in Human Serum by LC-MS/MS
The primary application of Creatinine-13C4 is as an internal standard in isotope dilution mass

spectrometry for the precise measurement of creatinine levels in biological fluids, which is a

key indicator of renal function[2][8]. Below is a detailed methodology for a typical liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assay.

Materials and Reagents
Creatinine standard (NIST Standard Reference Material 914a or equivalent)

Creatinine-13C4 (Internal Standard)

HPLC-grade methanol

HPLC-grade water

Formic acid

Human serum samples

Microcentrifuge tubes

Autosampler vials

Preparation of Stock and Working Solutions
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Creatinine Stock Solution (1 mg/mL): Accurately weigh and dissolve creatinine standard in

HPLC-grade water.

Creatinine-13C4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Creatinine-13C4 in HPLC-grade water.

Calibration Standards: Prepare a series of calibration standards by serially diluting the

creatinine stock solution with a surrogate matrix (e.g., charcoal-stripped serum or a

proteinaceous solution) to achieve a concentration range relevant for clinical samples (e.g.,

0.1 to 20 µg/mL).

Internal Standard Working Solution: Dilute the IS stock solution with a protein precipitation

solvent (e.g., methanol with 0.1% formic acid) to a final concentration of 1 µg/mL.

Sample Preparation
Pipette 50 µL of serum sample, calibrator, or quality control sample into a microcentrifuge

tube.

Add 150 µL of the internal standard working solution to each tube.

Vortex each tube for 30 seconds to precipitate proteins.

Centrifuge the tubes at 10,000 x g for 5 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Chromatographic Column: A suitable column for polar compound analysis, such as a C18 or

HILIC column.

Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Methanol with 0.1% formic acid.

Gradient Elution: A gradient program to separate creatinine from other matrix components.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Creatinine: Precursor ion (m/z) 114 → Product ion (m/z) 44

Creatinine-13C4: Precursor ion (m/z) 118 → Product ion (m/z) 48

Data Analysis
Integrate the peak areas for both the creatinine and Creatinine-13C4 MRM transitions.

Calculate the peak area ratio of creatinine to Creatinine-13C4 for all samples, calibrators,

and controls.

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of creatinine in the unknown samples by interpolating their peak

area ratios from the calibration curve.

The following diagram outlines the experimental workflow for this LC-MS/MS assay.
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Caption: Experimental workflow for creatinine quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

